Cas no 1372882-57-9 (4-bromo-3-hydroxyisoindolin-1-one)

• Product Name: 4-bromo-3-hydroxyisoindolin-1-one
• CAS No: 1372882-57-9
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 2124012
• PubChem ID: 77230745
• Update Time: 2025-04-21

4-bromo-3-hydroxyisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-hydroxyisoindolin-1-one
• DA-11280
• 1372882-57-9

• Inchi： 1S/C8H6BrNO2/c9-5-3-1-2-4-6(5)8(12)10-7(4)11/h1-3,8,12H,(H,10,11)
• InChI Key： BQTDHGGFLFPTFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC(C=21)O)=O

Computed Properties

• Exact Mass: 226.95800
• Monoisotopic Mass: 226.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.51220